N-[3-Hydroxy-3-(1-methylpyrrol-2-yl)propyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide

• IUPAC Name: N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C19H23N3O4S/c1-21-9-2-3-16(21)17(23)6-8-20-27(25,26)15-11-13-4-5-18(24)22-10-7-14(12-15)19(13)22/h2-3,9,11-12,17,20,23H,4-8,10H2,1H3
• InChI Key: LOUPRAKFXKTNEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNS(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3)O
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-[3-Hydroxy-3-(1-methylpyrrol-2-yl)propyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Indoor and Outdoor Air Quality

Research has identified perfluorinated alkyl sulfonamides (PFASs) used in consumer products for surface protection, highlighting their occurrence in indoor air, house dust, and outdoor air. These studies provide insight into environmental exposure and potential human health impacts, emphasizing the importance of understanding chemical persistence and distribution in residential and nonresidential environments (Shoeib et al., 2005).

Human Exposure Assessment

Examinations of polyfluoroalkyl compounds (PFCs) in human serum across different populations and geographical locations have been conducted to assess exposure levels and potential health effects. These studies contribute valuable data for public health by identifying exposure pathways and assisting in setting research priorities, ranging from health effects studies to defining sources and pathways of exposure (Calafat et al., 2007).

Pharmacokinetics and Metabolism

Investigations into the metabolism and disposition of sulfonamide derivatives provide essential knowledge for drug development and therapeutic application. Understanding the metabolic pathways, biotransformation, and excretion of these compounds is critical for optimizing their efficacy and safety in clinical use (Shaffer et al., 2008).

Environmental Impact and Exposure Sources

Studies on the indoor sources of poly- and perfluorinated compounds (PFCS) and their implications for human exposure highlight the significance of indoor environments as sources of PFCs to the atmosphere. These findings are crucial for understanding the extent of human exposure to such chemicals and for developing strategies to mitigate potential health risks (Langer et al., 2010).

Mechanism of Action

Target of Action

Compounds containing imidazole and pyrrole moieties have been known to exhibit a broad range of biological activities . They are often used as precursors for the synthesis of active molecules .

Mode of Action

It is known that imidazole and pyrrole derivatives can interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Imidazole and pyrrole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Compounds containing imidazole and pyrrole moieties are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole and pyrrole derivatives are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The properties of compounds containing imidazole and pyrrole moieties can be influenced by various factors, including ph, temperature, and the presence of other substances .